rac-[(1R,5S,6S)-3-Azabicyclo[3.1.0]hex-6-ylmethyl]dimethylamine dihydrochloride

• IUPAC Name: 1-[(1S,5R)-3-azabicyclo[3.1.0]hexan-6-yl]-N,N-dimethylmethanamine;dihydrochloride
• InChI: InChI=1S/C8H16N2.2ClH/c1-10(2)5-8-6-3-9-4-7(6)8;;/h6-9H,3-5H2,1-2H3;2*1H/t6-,7+,8?
• InChI Key: VRQAWGLTFFDEEU-VOAUATQSSA-N
• Canonical SMILES: CN(C)CC1C2C1CNC2.Cl.Cl
• Isomeric SMILES: CN(C)CC1[C@H]2[C@@H]1CNC2.Cl.Cl
• Molecular Formula: C8H18Cl2N2
• Molecular Weight: 213.15 g/mol

Description

Rac-[(1R,5S,6S)-3-Azabicyclo[3.1.0]hex-6-ylmethyl]dimethylamine dihydrochloride is a chemical compound that is commonly used in scientific research. It is a chiral compound that has both a stimulant and anxiogenic effect on the central nervous system. 1.0]hex-6-ylmethyl]dimethylamine dihydrochloride.

Mechanism of Action

Rac-[(1R,5S,6S)-3-Azabicyclo[3.1.0]hex-6-ylmethyl]dimethylamine dihydrochloride works by increasing the levels of neurotransmitters such as dopamine, norepinephrine, and serotonin in the brain. It acts as a reuptake inhibitor, preventing the reabsorption of these neurotransmitters, which leads to an increase in their concentration in the synaptic cleft. This increase in neurotransmitter levels is responsible for the stimulant and anxiogenic effects of the compound.
Biochemical and Physiological Effects:
Rac-[(1R,5S,6S)-3-Azabicyclo[3.1.0]hex-6-ylmethyl]dimethylamine dihydrochloride has been shown to have various biochemical and physiological effects. It has been shown to increase heart rate, blood pressure, and body temperature. It also increases the release of glucose and fatty acids into the bloodstream. These effects are responsible for the stimulant effects of the compound.

Advantages and Limitations for Lab Experiments

One advantage of using rac-[(1R,5S,6S)-3-Azabicyclo[3.1.0]hex-6-ylmethyl]dimethylamine dihydrochloride in lab experiments is its ability to increase neurotransmitter levels, which can be useful in studying the effects of neurotransmitters on the central nervous system. However, one limitation is that the compound has both stimulant and anxiogenic effects, which can make it difficult to isolate the specific effects of neurotransmitters.

Future Directions

There are several future directions for research on rac-[(1R,5S,6S)-3-Azabicyclo[3.1.0]hex-6-ylmethyl]dimethylamine dihydrochloride. One direction is to further investigate its potential therapeutic benefits in the treatment of neurological and psychiatric disorders. Another direction is to study the effects of the compound on different neurotransmitter systems in the brain. Additionally, research could be done to develop new compounds based on rac-[(1R,5S,6S)-3-Azabicyclo[3.1.0]hex-6-ylmethyl]dimethylamine dihydrochloride that have more specific effects on neurotransmitter systems.

Synthesis Methods

The synthesis of rac-[(1R,5S,6S)-3-Azabicyclo[3.1.0]hex-6-ylmethyl]dimethylamine dihydrochloride involves the reaction of (1R,5S,6S)-3-Azabicyclo[3.1.0]hex-6-ylmethylamine with hydrochloric acid and formaldehyde. The resulting compound is then purified through recrystallization.

Scientific Research Applications

Rac-[(1R,5S,6S)-3-Azabicyclo[3.1.0]hex-6-ylmethyl]dimethylamine dihydrochloride has been used in various scientific research studies. It has been shown to have potential therapeutic benefits in the treatment of various neurological and psychiatric disorders such as depression, anxiety, and attention deficit hyperactivity disorder (ADHD). It has also been used as a tool in neuroscience research to study the effects of neurotransmitters on the central nervous system.